Cas no 1897020-46-0 (tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate
• CAS No: 1897020-46-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5866660
• PubChem ID: 117381494
• Update Time: 2025-07-21

tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate
• 1897020-46-0
• tert-butyl N-[3-(2-hydroxypropan-2-yl)phenyl]carbamate
• EN300-1873925

• Inchi： 1S/C14H21NO3/c1-13(2,3)18-12(16)15-11-8-6-7-10(9-11)14(4,5)17/h6-9,17H,1-5H3,(H,15,16)
• InChI Key： NJJARGMMCYKWDG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(C)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate

Introduction to Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate (CAS No. 1897020-46-0)

Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate, a compound with the chemical formula C₁₁H₁₅NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its tert-butyl group and a N-3-(2-hydroxypropan-2-yl)phenylcarbamate moiety, which contribute to its unique chemical properties and potential biological activities. The CAS number 1897020-46-0 provides a unique identifier for this substance, facilitating its recognition in scientific literature and industrial applications.

The tert-butyl group, a common substituent in organic chemistry, enhances the stability of the molecule by providing steric hindrance. This feature makes it particularly useful in the synthesis of more complex molecules where protecting groups are required. The N-3-(2-hydroxypropan-2-yl)phenylcarbamate moiety introduces a hydroxyl group and an amide bond, which are crucial for various biochemical interactions. These structural features make the compound a valuable intermediate in the development of pharmaceuticals and agrochemicals.

Recent advancements in drug discovery have highlighted the importance of carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and have been explored for their potential in treating various diseases. The presence of both hydroxyl and amide functional groups in Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate suggests that it may exhibit multiple biological roles, including enzyme inhibition and receptor binding.

One of the most exciting areas of research involving this compound is its potential application in targeted drug delivery systems. The hydroxyl group can be utilized to create linkages with other molecules, enabling the design of prodrugs or conjugates that release the active drug component under specific physiological conditions. This approach has shown promise in improving drug efficacy and reducing side effects. Additionally, the amide bond can serve as a site for chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the final therapeutic agent.

In vitro studies have begun to explore the pharmacological profile of Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate. Initial findings suggest that it may possess inhibitory activity against certain enzymes involved in inflammation and cancer progression. The tert-butyl group's steric bulk could influence binding affinity, while the hydroxyl-propan-2-ylphenyl moiety may interact with specific amino acid residues in target proteins. These interactions could lead to novel therapeutic strategies for conditions where enzyme regulation is critical.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and alcohols or phenols. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with current trends in green chemistry, emphasizing sustainable practices and minimal waste generation. The ability to produce Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate efficiently is crucial for scaling up production for industrial applications.

The compound's structural versatility also makes it an attractive candidate for material science applications beyond pharmaceuticals. For instance, its ability to form hydrogen bonds could be exploited in designing polymers or coatings with enhanced durability and functionality. Researchers are exploring how modifications to the N-3-(2-hydroxypropan-2-yl)phenylcarbamate moiety can tailor material properties for specific uses, such as biodegradable plastics or smart materials that respond to environmental stimuli.

Regulatory considerations are an essential aspect of developing new chemical entities like Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for safety assessments. Preclinical studies are necessary to evaluate its toxicity profile and pharmacokinetics before human trials can commence. These studies provide critical data for regulatory agencies to assess whether the compound is safe and effective for its intended use.

The future prospects of Tert-butyl N-3-(2-hydroxypropan-2-yl)phenylcarbamate are promising, given its unique structural features and potential biological activities. Ongoing research aims to uncover new therapeutic applications by modifying its chemical structure or exploring novel delivery systems. Collaborations between academic institutions and pharmaceutical companies will be key to translating laboratory findings into clinical reality. As our understanding of molecular interactions advances, compounds like this one will continue to play a vital role in addressing unmet medical needs.